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Compound of Interest

Compound Name: Octatetracontane

CAS No.: 7098-26-2

Cat. No.: B1582252

Get Quote

This technical guide provides researchers, materials scientists, and professionals in drug

development with a comprehensive overview of the applications of octatetracontane
(C48H98) in materials science. With its long-chain aliphatic structure, octatetracontane
presents unique thermal and physical properties that are being leveraged in cutting-edge

research and development. This document offers in-depth application notes, detailed

experimental protocols, and the scientific rationale behind its use in thermal energy storage,

specialized lubricants, and thin-film technologies.

Fundamental Properties of Octatetracontane
Octatetracontane is a saturated hydrocarbon belonging to the n-alkane series, with the

chemical formula C48H98.[1][2][3][4] Its long-chain nature imparts a high melting point and

significant latent heat of fusion, making it a prime candidate for applications requiring thermal

energy management.

Table 1: Physical and Chemical Properties of Octatetracontane
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Property Value Reference

CAS Number 7098-26-2 [1][2]

Molecular Formula C48H98 [1][2][3][4]

Molecular Weight 675.29 g/mol [1][2][3][4]

Melting Point 91-93 °C [2][5]

Boiling Point 568.7 °C at 760 mmHg [2]

Density ~0.822 g/cm³ [2]

Application in Thermal Energy Storage: Phase
Change Materials
The primary application of octatetracontane in materials science is as an organic Phase

Change Material (PCM). PCMs store and release large amounts of thermal energy at a nearly

constant temperature during their phase transition (solid-liquid and liquid-solid).[6][7] This

property is highly desirable for thermal energy storage systems in applications ranging from

solar energy utilization to thermal management of electronics and buildings.[8][9]

Rationale for Use as a PCM
Organic PCMs like octatetracontane offer several advantages, including congruent melting

and freezing, chemical stability, and the absence of phase segregation.[8] However, they often

suffer from low thermal conductivity.[8] To overcome this and to prevent leakage in the molten

state, micro- or nano-encapsulation is a common strategy.[10][11]

Protocol for Microencapsulation of Octatetracontane
with a Polymer Shell
This protocol details the synthesis of octatetracontane-core/polymethylmethacrylate-shell

(PMMA-shell) microcapsules via emulsion polymerization. This method is adapted from

established procedures for other long-chain alkanes.[11]

Materials:
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Octatetracontane

Methyl methacrylate (MMA), monomer

Sodium dodecyl sulfate (SDS), surfactant

Potassium persulfate (KPS), initiator

Deionized water

Equipment:

Three-neck round-bottom flask

Mechanical stirrer

Reflux condenser

Heating mantle with temperature controller

Nitrogen inlet

Buchner funnel and vacuum flask

Drying oven

Procedure:

Preparation of the Oil-in-Water Emulsion:

In the three-neck flask, dissolve a specific amount of SDS in deionized water.

Add octatetracontane to the SDS solution and heat the mixture to above the melting

point of octatetracontane (e.g., 95-100 °C) while stirring vigorously to form a stable oil-in-

water emulsion.

Bubble nitrogen gas through the emulsion for 30 minutes to remove dissolved oxygen.

Polymerization:
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Add the MMA monomer to the emulsion and continue stirring.

Dissolve the KPS initiator in a small amount of deionized water and add it to the flask to

initiate polymerization.

Maintain the reaction temperature and stirring for 4-6 hours.

Purification and Drying:

Cool the resulting suspension to room temperature.

Filter the microcapsules using a Buchner funnel and wash thoroughly with deionized water

and then with ethanol to remove unreacted monomer and surfactant.

Dry the collected microcapsules in an oven at 60 °C for 24 hours.

Diagram 1: Workflow for Microencapsulation of Octatetracontane
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Caption: Workflow for the synthesis of octatetracontane-core/PMMA-shell microcapsules.
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Thermal Characterization Protocol
The thermal properties of the synthesized microcapsules are critical for their application as

PCMs. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are

essential characterization techniques.

Instrumentation:

Differential Scanning Calorimeter (DSC)

Thermogravimetric Analyzer (TGA)

DSC Protocol:

Accurately weigh 5-10 mg of the microcapsules into an aluminum DSC pan and seal it.

Place the pan in the DSC cell, using an empty sealed pan as a reference.

Heat the sample from room temperature to 120 °C at a rate of 10 °C/min under a nitrogen

atmosphere.

Hold at 120 °C for 5 minutes to erase any prior thermal history.

Cool the sample to room temperature at a rate of 10 °C/min.

Reheat the sample to 120 °C at 10 °C/min.

Analyze the second heating and cooling curves to determine the melting and freezing

temperatures and the latent heats of fusion and crystallization.

TGA Protocol:

Place 10-15 mg of the microcapsules in a TGA crucible.

Heat the sample from room temperature to 600 °C at a heating rate of 10 °C/min under a

nitrogen atmosphere.

Record the weight loss as a function of temperature to assess the thermal stability of the

microcapsules.
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Diagram 2: Thermal Characterization Workflow
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Caption: Workflow for the thermal analysis of octatetracontane-based materials.

Application in Specialized Lubricants and Coatings
Long-chain alkanes can function as boundary lubricants in coatings and inks, creating a low-

friction surface that enhances abrasion resistance and reduces wear.[12] Octatetracontane's

high melting point suggests its potential use in high-temperature lubricant formulations.

Protocol for a Prototype Lubricant Formulation
This protocol outlines the preparation of a simple grease-like lubricant incorporating

octatetracontane.

Materials:

Octatetracontane

Base oil (e.g., mineral oil, silicone oil)

Thickener (e.g., fumed silica, lithium stearate)

Antioxidant (e.g., butylated hydroxytoluene - BHT)
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Procedure:

In a beaker, heat the base oil to a temperature above the melting point of octatetracontane
(e.g., 100 °C).

Gradually add the octatetracontane to the hot oil while stirring until it is completely

dissolved.

Add the antioxidant and stir until dissolved.

Slowly add the thickener to the hot mixture while stirring continuously until a homogenous,

grease-like consistency is achieved.

Allow the mixture to cool to room temperature with gentle stirring.

Application in Thin-Film Deposition
Octatetracontane can be deposited as a thin film for potential applications in organic

electronics or as protective, hydrophobic coatings.[13] Techniques such as physical vapor

deposition (PVD) or solution-based methods can be employed.

Protocol for Thin-Film Deposition by Spin Coating
This protocol describes the fabrication of an octatetracontane thin film on a silicon wafer

substrate.

Materials:

Octatetracontane

Toluene (or other suitable solvent)

Silicon wafer substrates

Equipment:

Spin coater

Hot plate
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Ultrasonic bath

Procedure:

Substrate Cleaning:

Clean the silicon wafers by sonicating in acetone, followed by isopropanol, and finally

deionized water (15 minutes each).

Dry the substrates with a stream of nitrogen gas.

Solution Preparation:

Prepare a dilute solution of octatetracontane in toluene (e.g., 1-5 mg/mL) by heating and

stirring until fully dissolved.

Spin Coating:

Place a cleaned silicon wafer on the spin coater chuck.

Dispense a small amount of the octatetracontane solution onto the center of the wafer.

Spin the wafer at a desired speed (e.g., 1000-4000 rpm) for a set duration (e.g., 60

seconds) to create a uniform thin film.

Annealing:

Transfer the coated wafer to a hot plate and anneal at a temperature slightly below the

melting point of octatetracontane (e.g., 85-90 °C) for a specified time to improve film

crystallinity.

Diagram 3: Thin-Film Deposition by Spin Coating
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Caption: Workflow for octatetracontane thin-film fabrication and characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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